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Compound of Interest

Compound Name: Diethyl benzyliminodiacetate

CAS No.: 17136-37-7

Cat. No.: B092731

Get Quote

Executive Summary
Diethyl benzyliminodiacetate (CAS 17136-37-7) is a pivotal organonitrogen intermediate

employed in the synthesis of complex chelating agents, peptidomimetics, and heterocyclic

pharmaceutical scaffolds. Functioning primarily as a protected form of N-benzyliminodiacetic

acid (BIDA), it serves as a versatile "switch" in organic synthesis: stable enough to undergo

peripheral modifications yet reactive enough to facilitate cyclization (e.g., to diketopiperazines)

or hydrolysis to tridentate ligands. This guide delineates its physicochemical profile, synthetic

pathways, and critical applications in drug discovery and materials science.

Part 1: Chemical Identity & Physical
Characterization
Nomenclature & Identifiers

IUPAC Name: Diethyl 2,2'-(benzylazanediyl)diacetate

Synonyms: N-Benzyliminodiacetic acid diethyl ester; Ethyl 2-[benzyl(2-ethoxy-2-

oxoethyl)amino]acetate
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CAS Number: 17136-37-7

Molecular Formula: C₁₅H₂₁NO₄

Molecular Weight: 279.33 g/mol

Physicochemical Constants
The following data represents the standard reference values for research-grade material (>97%

purity).

Property Value Condition / Note

Physical State Liquid / Oil Colorless to pale yellow

Boiling Point 324–325 °C @ 760 mmHg (Extrapolated)

Density 1.076 g/mL @ 25 °C

Refractive Index 1.4930 Standard reference

Solubility Soluble CHCl₃, Ethanol, EtOAc, DMF

Solubility Insoluble/Low Water (Lipophilic ester)

Flash Point >110 °C Estimated

Spectroscopic Signature[3]
¹H NMR (250 MHz, CDCl₃): Diagnostic signals include the aromatic multiplet (δ 7.31–7.22,

5H), the quartet of the ethyl ester (δ 4.13, 4H), the singlet of the benzylic methylene (δ 3.89,

2H), and the singlet of the acetate methylenes (δ 3.52, 4H) [1].[1]

IR (NaCl): Key absorbances at 1737 cm⁻¹ (ester C=O) and 1604 cm⁻¹ (aromatic C=C).

Part 2: Synthetic Pathways & Mechanism
The synthesis of diethyl benzyliminodiacetate is a classic example of nucleophilic

substitution (N-alkylation), where the nucleophilicity of the amine is exploited to displace a

halide from an
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-haloester.

Core Synthesis Protocol
Reaction: Benzylamine + 2 equiv. Ethyl Bromoacetate

Diethyl Benzyliminodiacetate

Reagents: Benzylamine (1.0 eq), Ethyl bromoacetate or Ethyl chloroacetate (2.1 eq),

Potassium Carbonate (K₂CO₃, 2.5 eq).

Solvent: DMF (N,N-Dimethylformamide) or Ethanol.

Conditions: Heating at 60–80 °C for 4–12 hours.

Mechanism: The reaction proceeds via a double

mechanism. The primary amine (benzylamine) attacks the first equivalent of alkyl halide to
form the secondary amine intermediate, which is more nucleophilic than the starting material,
rapidly reacting with the second equivalent to form the tertiary amine product.

Synthetic Workflow Diagram
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Figure 1: Step-wise alkylation pathway for the synthesis of Diethyl benzyliminodiacetate.

Part 3: Reactivity Profile & Applications
Diethyl benzyliminodiacetate is not merely an end-product but a "branching point" molecule.

Its reactivity is defined by three functional centers: the benzyl group (removable protecting

group), the tertiary nitrogen (basic/nucleophilic), and the ester groups (electrophilic).
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Hydrolysis to Chelating Ligands
The most common application is the generation of N-Benzyliminodiacetic acid (BIDA).

Protocol: Reflux with 6N HCl or NaOH/MeOH followed by acidification.

Utility: BIDA is a tridentate ligand (NO₂) capable of forming stable complexes with transition

metals (Cu²⁺, Ni²⁺) and radiometals (Tc-99m) for imaging applications.

Cyclization to Diketopiperazines
In peptidomimetic research, the compound undergoes self-cyclization or reaction with other

amino esters to form 2,5-diketopiperazines (cyclic dipeptides).

Method: Microwave irradiation or thermal reflux in high-boiling solvents (e.g.,

toluene/xylene).

Significance: These scaffolds are privileged structures in medicinal chemistry, often

exhibiting antifungal and antiviral properties [1].

Reduction to Morpholine Precursors
Reduction of the ester functionalities yields amino-diols, which are precursors to morpholines.

Reagent: Lithium Aluminum Hydride (LiAlH₄) or LiAlD₄ (for deuterated analogs).

Product: N-Benzyl-diethanolamine.

Application: Synthesis of deuterated drugs (e.g., Linezolid analogs) where the morpholine

ring is a critical pharmacophore [2].

Reactivity Logic Map
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Figure 2: Divergent synthetic utility of Diethyl benzyliminodiacetate.

Part 4: Safety & Handling (Prudent Practices)
While specific SDS data for CAS 17136-37-7 is limited, its structural class (amino esters) and

precursors dictate the following safety protocols.

Hazard Identification (Inferred)
Skin/Eye Irritation: Likely causes skin irritation and serious eye irritation (Category 2A/2B).

Respiratory: Inhalation of mists may cause respiratory tract irritation.

Sensitization: Potential skin sensitizer due to the benzylic amine moiety.

Handling Protocol
Engineering Controls: Always handle within a certified chemical fume hood.

PPE: Nitrile gloves (0.11 mm min. thickness), safety goggles, and lab coat.

Storage: Store in a cool, dry place under inert gas (Nitrogen/Argon) to prevent slow oxidation

or hydrolysis.
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Spill Management: Absorb with inert material (vermiculite/sand) and dispose of as hazardous

organic waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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